Cas no 215951-90-9 (Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?))

Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) is a cerium(IV) complex with trifluoromethanesulfonic acid, commonly utilized as a strong oxidizing agent in organic synthesis and catalytic applications. Its high solubility in polar solvents and stability under acidic conditions make it advantageous for selective oxidation reactions. The cerium(IV) center provides robust redox activity, while the trifluoromethanesulfonate ligand enhances thermal and chemical stability. The hydrate form ensures consistent reactivity and handling properties. This compound is particularly valuable in fine chemical synthesis, polymerization catalysis, and electrochemical processes, where controlled oxidation is critical. Its well-defined stoichiometry and purity allow for reproducible performance in demanding industrial and research applications.
Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) structure
215951-90-9 structure
Product Name:Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?)
CAS No:215951-90-9
MF:C4H2CeF12O13S4
MW:754.407717227936
MDL:MFCD00191901
CID:243222
PubChem ID:57375632
Update Time:2025-10-30

Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?)
    • Cerium(IV) trifluoromethanesulphonate hydrate
    • Cerium trifluoromethanesulfonate hydrate
    • CEROUS TRIFLUOROMETHANESULFONATE,HYDRATED
    • Cerium(4+) trifluoromethanesulfonate--water (1/4/1)
    • 215951-90-9
    • MFCD00191901
    • DTXSID00724991
    • Cerium(iv)trifluoromethanesulfonate hydrate
    • Cerium(IV)trifluoromethanesulfonatexhydrate
    • cerium(4+);trifluoromethanesulfonate;hydrate
    • Cerium(IV) trifluoromethanesulfonate hydrate
    • Cerium(IV) trifluoromethanesulfonate xhydrate
    • MDL: MFCD00191901
    • Inchi: 1S/4CHF3O3S.Ce.H2O/c4*2-1(3,4)8(5,6)7;;/h4*(H,5,6,7);;1H2/q;;;;+4;/p-4
    • InChI Key: GNRGFRIXLDMXRB-UHFFFAOYSA-J
    • SMILES: [Ce+4].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].O

Computed Properties

  • Exact Mass: 753.72400
  • Monoisotopic Mass: 753.72411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 263Ų

Experimental Properties

  • PSA: 271.55000
  • LogP: 4.46450

Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) Pricemore >>

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Additional information on Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?)

Research Brief on Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9)

Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9) is a specialized cerium(IV) compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of catalysis, organic synthesis, and pharmaceutical manufacturing. This research brief aims to provide an overview of the latest advancements and studies related to this compound, highlighting its synthesis, characterization, and emerging applications.

Recent studies have focused on the synthesis and optimization of Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?), with particular emphasis on improving its stability and reactivity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and hydration state. These efforts have revealed that the compound exhibits strong oxidative properties, making it a promising candidate for use in oxidation reactions, such as the conversion of alcohols to carbonyl compounds.

In the pharmaceutical sector, this cerium(IV) salt has been explored as a catalyst in the synthesis of complex organic molecules. Its ability to facilitate selective oxidation reactions under mild conditions has been particularly noteworthy. For instance, a 2023 study demonstrated its efficacy in the oxidation of primary and secondary alcohols, achieving high yields and minimal byproducts. Such findings underscore its potential as a greener alternative to traditional oxidizing agents, which often require harsh conditions and generate toxic waste.

Beyond its catalytic applications, Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) has also been investigated for its role in materials science. Researchers have explored its use in the preparation of cerium-based nanomaterials, which exhibit unique optical and electronic properties. These nanomaterials hold promise for applications in sensors, energy storage, and even biomedical imaging, further expanding the compound's utility across diverse fields.

Despite these advancements, challenges remain in the large-scale production and handling of this compound. Its sensitivity to moisture and temperature fluctuations necessitates careful storage and handling protocols. Ongoing research is addressing these issues by developing novel stabilization techniques and exploring alternative synthetic routes to enhance its practicality for industrial applications.

In conclusion, Methanesulfonic acid,1,1,1-trifluoro-, cerium(4+) salt, hydrate (4:1:?) (CAS: 215951-90-9) represents a versatile and promising compound with wide-ranging applications in catalysis, pharmaceuticals, and materials science. Continued research into its properties and applications is expected to unlock further potential, paving the way for innovative solutions in chemical and biomedical industries.

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